Cas no 782494-25-1 (4-(2H-tetrazol-5-ylmethyl)Piperidine)

• Product Name: 4-(2H-tetrazol-5-ylmethyl)Piperidine
• CAS No: 782494-25-1
• MF: C₇H₁₃N₅
• MW: 167.211620092392
• CID: 5262413
• Update Time: 2025-11-01

4-(2H-tetrazol-5-ylmethyl)Piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(2H-tetrazol-5-ylmethyl)Piperidine

• Inchi： 1S/C7H13N5/c1-3-8-4-2-6(1)5-7-9-11-12-10-7/h6,8H,1-5H2,(H,9,10,11,12)
• InChI Key： JBTYRLGOSVXXRJ-UHFFFAOYSA-N
• SMILES： N1CCC(CC2=NNN=N2)CC1

Additional information on 4-(2H-tetrazol-5-ylmethyl)Piperidine

Recent Advances in the Study of 4-(2H-tetrazol-5-ylmethyl)Piperidine (CAS: 782494-25-1) in Chemical Biology and Pharmaceutical Research

The compound 4-(2H-tetrazol-5-ylmethyl)Piperidine (CAS: 782494-25-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, featuring a tetrazole ring linked to a piperidine moiety, exhibits unique physicochemical properties that make it a valuable scaffold for designing novel therapeutic agents. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules targeting various diseases, including neurological disorders, infectious diseases, and cancer.

One of the most notable advancements in the study of 4-(2H-tetrazol-5-ylmethyl)Piperidine is its role as a pharmacophore in the development of small-molecule inhibitors. Researchers have successfully incorporated this scaffold into compounds targeting enzymes such as kinases and proteases, which are critical in disease pathways. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated the efficacy of derivatives of 4-(2H-tetrazol-5-ylmethyl)Piperidine in inhibiting specific kinase activity associated with cancer cell proliferation. The study highlighted the compound's ability to enhance binding affinity and selectivity, making it a promising candidate for further optimization.

In addition to its applications in oncology, 4-(2H-tetrazol-5-ylmethyl)Piperidine has shown potential in central nervous system (CNS) drug development. Its structural features, including the tetrazole ring's ability to mimic carboxylic acid bioisosteres, have been leveraged to improve blood-brain barrier penetration. A recent preclinical study reported in *ACS Chemical Neuroscience* utilized this compound as a core structure to develop novel ligands for neurotransmitter receptors, with promising results in modulating synaptic activity and alleviating symptoms of neurodegenerative diseases.

The synthesis and characterization of 4-(2H-tetrazol-5-ylmethyl)Piperidine have also seen significant methodological improvements. Advances in green chemistry and catalytic processes have enabled more efficient and sustainable production of this compound. A 2024 paper in *Organic Process Research & Development* detailed a novel catalytic approach using transition metal complexes to achieve higher yields and purity, reducing the environmental impact of large-scale synthesis. These innovations are expected to facilitate broader application of the compound in industrial and academic settings.

Looking ahead, the versatility of 4-(2H-tetrazol-5-ylmethyl)Piperidine continues to inspire new research directions. Ongoing studies are exploring its potential in combination therapies, where it may act as a synergistic agent to enhance the efficacy of existing drugs. Furthermore, computational modeling and artificial intelligence are being employed to predict novel derivatives with optimized pharmacokinetic and pharmacodynamic properties. As the field progresses, this compound is poised to play a pivotal role in the next generation of therapeutics, addressing unmet medical needs across diverse disease areas.